Dibenzyl azetidine-1,2-dicarboxylate

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: dibenzyl azetidine-1,2-dicarboxylate
• InChI: InChI=1S/C19H19NO4/c21-18(23-13-15-7-3-1-4-8-15)17-11-12-20(17)19(22)24-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key: VJXZMUBDIAXAPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1C(=O)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

Dibenzyl azetidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl azetidine-2-carboxylate (4.0 g, 21 mmol) and potassium carbonate (5 g, 36 mmol) in a mixture of 1,4-dioxane (25 ml) and water (30 ml) was treated with benzyl chloroformate (3 ml, 21 mmol) at room temperature for 6 hours. Piperazine (5 drops) was added and the mixture was stirred for additional 0.5 hour. The organic volatiles were removed in vacuo and the residue was partitioned between ethyl acetate and 2 N HCl solution. The upper layer was washed with brine and dried over MgSO4. Removal of solvents afforded the desired compound (6.8 g, Yield: 96%). MS (DCI/NH3) m/z 278 (M+H)+.